Cas no 1217501-00-2 ((4-(1-Cyanocyclopropyl)phenyl)boronic acid)
(4-(1-Cyanocyclopropyl)phenyl)boronic acid is a versatile boronic acid derivative widely employed in Suzuki-Miyaura cross-coupling reactions due to its excellent reactivity and stability. The presence of the 1-cyanocyclopropyl group enhances its electronic properties, making it particularly useful in the synthesis of complex biaryl compounds and pharmaceutical intermediates. This compound exhibits good solubility in common organic solvents, facilitating its application in diverse reaction conditions. Its robust boronic acid moiety ensures efficient transmetalation with palladium catalysts, while the nitrile-functionalized cyclopropyl group offers additional opportunities for further derivatization. The compound's stability under ambient conditions and compatibility with a range of functional groups make it a valuable building block in medicinal chemistry and materials science research.
1217501-00-2 structure
Product Name:(4-(1-Cyanocyclopropyl)phenyl)boronic acid
CAS No:1217501-00-2
MF:C10H10BNO2
MW:187.002902507782
MDL:MFCD12546546
CID:827752
PubChem ID:46739632
Update Time:2025-07-02
(4-(1-Cyanocyclopropyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(1-Cyanocyclopropyl)phenyl)boronic acid
- 1-(4-Boronophenyl)cyclopropanecarbonitrile
- 4-(1-Cyanocyclopropyl)phenylboronic acid
- [4-(1-Cyanocyclopropyl)phenyl]boronic acid
- FCH923707
- OR361008
- ST2402371
- AX8261394
- X1672
- Boronic acid, B-[4-(1-cyanocyclopropyl)phenyl]-
- 1-(4-boronophenyl)cyclopropanecarbonitrile, AldrichCPR
- CS-W005535
- 1217501-00-2
- DB-102266
- AKOS006344057
- (4-(1 -Cyanocyclopropyl)phenyl)boronic acid
- (4-(1-Cyanocyclopropyl)phenyl)boronicacid
- DS-17584
- SY104542
- EN300-6459119
- DTXSID30675225
- W17165
- C10H10BNO2
- SCHEMBL2553159
- MFCD12546546
-
- MDL： MFCD12546546
- Inchi： 1S/C10H10BNO2/c12-7-10(5-6-10)8-1-3-9(4-2-8)11(13)14/h1-4,13-14H,5-6H2
- InChI Key： NOICYZKSQYFZPX-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(=CC=1)C1(C#N)CC1)O
Computed Properties
- Exact Mass: 187.08000
- Monoisotopic Mass: 187.0804587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2
Experimental Properties
- PSA: 64.25000
- LogP: -0.07842
(4-(1-Cyanocyclopropyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131094-5g |
(4-(1-cyanocyclopropyl)phenyl)boronic acid |
1217501-00-2 | 0.95 | 5g |
$380 | 2021-08-05 | |
| Alichem | A019113668-10g |
(4-(1-Cyanocyclopropyl)phenyl)boronic acid |
1217501-00-2 | 95% | 10g |
$1080.00 | 2023-09-04 | |
| Alichem | A019113668-25g |
(4-(1-Cyanocyclopropyl)phenyl)boronic acid |
1217501-00-2 | 95% | 25g |
$1715.00 | 2023-09-04 | |
| Alichem | A019113668-100g |
(4-(1-Cyanocyclopropyl)phenyl)boronic acid |
1217501-00-2 | 95% | 100g |
$2980.00 | 2023-09-04 | |
| TRC | C982273-25mg |
4-(1-Cyanocyclopropyl)phenylboronic acid |
1217501-00-2 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | C982273-50mg |
4-(1-Cyanocyclopropyl)phenylboronic acid |
1217501-00-2 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | C982273-100mg |
4-(1-Cyanocyclopropyl)phenylboronic acid |
1217501-00-2 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | C982273-250mg |
4-(1-Cyanocyclopropyl)phenylboronic acid |
1217501-00-2 | 250mg |
$98.00 | 2023-05-18 | ||
| Apollo Scientific | OR361008-250mg |
4-(1-Cyanocyclopropyl)phenylboronic acid |
1217501-00-2 | 95% | 250mg |
£77.00 | 2025-02-19 | |
| Apollo Scientific | OR361008-1g |
4-(1-Cyanocyclopropyl)phenylboronic acid |
1217501-00-2 | 95% | 1g |
£171.00 | 2025-02-19 |
(4-(1-Cyanocyclopropyl)phenyl)boronic acid Suppliers
Amadis Chemical Company Limited
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(CAS:1217501-00-2)(4-(1-Cyanocyclopropyl)phenyl)boronic acid
Order Number:A891493
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:36
Price ($):288.0
Email:sales@amadischem.com
(4-(1-Cyanocyclopropyl)phenyl)boronic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1217501-00-2)(4-(1-Cyanocyclopropyl)phenyl)boronic acid
Purity:99%
Quantity:5g
Price ($):288.0